Tert-butyl 4-(4-bromophenyl)-5,6-dihydropyridine-1(2H)-carboxylate

• IUPAC Name: tert-butyl 4-(4-bromophenyl)-3,6-dihydro-2H-pyridine-1-carboxylate
• InChI: InChI=1S/C16H20BrNO2/c1-16(2,3)20-15(19)18-10-8-13(9-11-18)12-4-6-14(17)7-5-12/h4-8H,9-11H2,1-3H3
• InChI Key: UTTKOPGVQIWTCJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(=CC1)C2=CC=C(C=C2)Br
• Molecular Formula: C16H20BrNO2
• Molecular Weight: 338.24 g/mol

Description

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds such as “tert-Butyl 2- (4-Bromophenyl)acetate” are used as reactants in the preparation of thiophene-containing biaryl amide derivatives.

Scientific Research Applications

Synthesis and Anticancer Applications

Tert-butyl 4-formyl-3,6-dihydropyridine-1(2H)-carboxylate, a related compound, plays a crucial role as an intermediate in the synthesis of small molecule anticancer drugs. A method for synthesizing this compound involves a series of reactions including nucleophilic substitution, oxidation, halogenation, and elimination, achieving a high yield of 71.4%. This synthesis is significant for developing anticancer drugs, particularly targeting the PI3K/AKT/mTOR pathway in cancer cells (Zhang, Ye, Xu, & Xu, 2018).

Structural Analysis and Molecular Packing

A study on tert-butyl (6S)-4-hydroxy-6-isobutyl-2-oxo-1,2,5,6-tetrahydropyridine-1-carboxylate revealed insights into its molecular structure. X-ray studies showed that this compound has a specific orientation of its isobutyl side chain and demonstrates strong hydrogen bonding in its crystal structure. Such structural analyses are important for understanding the molecular properties and potential applications of these compounds in various fields (Didierjean, Marin, Wenger, Briand, Aubry, & Guichard, 2004).

Coupling Reactions

Tert-butylcarbonyl 1,2,3,6-tetrahydro-4-[(trifluoromethyl)sulfonyloxy]pyridine-1-carboxylate underwent palladium-catalyzed coupling reactions with various substituted arylboronic acids, leading to a series of tert-butyl-4-aryl-1,2,3,6-tetrahydropyridine-1-carboxylates. This kind of coupling reaction is fundamental in organic synthesis, enabling the creation of diverse molecular structures for potential applications in medicinal chemistry and material science (Wustrow & Wise, 1991).

Synthesis and Chemical Transformations

The synthesis of tert-butyl-4-vinyl-3,6-dihydro-2H-pyridine-1-carboxylate and its subsequent reactions, including with maleic anhydride, showcase the versatility of this class of compounds. Understanding these chemical transformations helps in the development of new molecules with potential applications in pharmaceuticals and other industries (Moskalenko & Boev, 2014).

Intermediate for Piperidine Synthesis

An efficient synthesis route for (5R,6S)-tert-butyl 5-acetoxy-6-(hydroxymethyl)-5,6-dihydropyridine-1(2H)-carboxylate, an intermediate for various polyhydroxylated piperidines, was reported. This synthesis is crucial for creating precursors for compounds like 1-deoxy-L-mannojirimycin, which have significant applications in medicinal chemistry (Ramalingam, Bhise, Show, & Kumar, 2012).